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Compound of Interest

Compound Name: Isopropyl methanesulfonate

Cat. No.: B049304

An In-depth Technical Guide to the Physical Properties of Isopropyl Methanesulfonate
For Researchers, Scientists, and Drug Development Professionals
Introduction

Isopropyl methanesulfonate (IMS), also known as isopropyl mesylate, is an organic chemical
compound classified as a sulfonate ester. With the chemical formula C4H1003S, it serves as a
reagent in organic synthesis.[1][2] Notably, it is also monitored as a potential genotoxic impurity
(PGI) in the pharmaceutical industry due to the structural alerts for mutagenicity associated
with alkyl sulfonate esters. Its use in studies includes evaluating the carcinogenic effects of
related compounds like methyl methanesulfonate.[3][4] A thorough understanding of its
physical properties is essential for its safe handling, use in synthetic processes, and analytical
detection.

Core Physical and Chemical Properties

The physical properties of isopropyl methanesulfonate have been determined and are
reported across various chemical safety and supplier databases. These properties are crucial
for handling, storage, and process design.

Data Summary of Physical Properties

The following table summarizes the key quantitative physical data for isopropyl
methanesulfonate.
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Property Value Notes

Molecular Formula C4H1003S (11215161718l

Molecular Weight 138.19 g/mol [516]17181[9]
Colorless to light yellow, clear

Appearance o
liquid.[1][7][10]

Melting Point 7°C 213511 1][12][13]
220.0 £ 9.0 °C at 760 mmHg

Boiling Point 82 °C at 6 mmHg 67 °C at 5 [LI[2113]05]161112]
mmHg

) 1.145 g/mL at 20 °C 1.1351

Density [1][61[el
g/mL at 25 °C

Refractive Index 1.418 -1.421 at 20 °C [2][3][14]

Flash Point 104 °C [1][2]13][6]
Fully miscible with water.[9][13]

Solubility [15] Soluble in chloroform and
slightly soluble in methanol.[4]

Vapor Pressure 0.171 mmHg at 25°C [12]

CAS Number

926-06-7

[21051071(8][°]

Experimental Protocols for Property Determination

While specific experimental protocols for the determination of isopropyl methanesulfonate's

physical properties are not detailed in the provided literature, standard laboratory procedures

are employed for these measurements. The following outlines the general methodologies.

1. Melting Point Determination:

o Methodology: Differential Scanning Calorimetry (DSC) is a common and precise method. A

small, weighed sample is placed in a sealed pan and subjected to a controlled temperature

program (heating and cooling cycles) alongside an empty reference pan. The melting point is

identified as the peak of the endothermic transition on the resulting thermogram, where the
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sample absorbs heat to transition from solid to liquid. For compounds with a melting point
near ambient temperature like IMS, a cooling stage is required.

2. Boiling Point Determination:

» Methodology: The boiling point is typically determined using distillation or a specialized
boiling point apparatus. For substances that may decompose at atmospheric pressure,
vacuum distillation is employed to determine the boiling point at a reduced pressure, as
reported for IMS (e.g., at 6 mmHQ).[1][2][3][6] The temperature at which the liquid's vapor
pressure equals the applied pressure is recorded as the boiling point.

3. Density Measurement:

o Methodology: Density is measured using a pycnometer or a digital density meter. A
pycnometer is a flask with a precise, known volume. It is weighed empty, then filled with the
sample liquid, and weighed again at a specific temperature (e.g., 20 °C). The density is
calculated by dividing the mass of the liquid by the known volume. Digital density meters
measure the oscillation frequency of a U-shaped tube filled with the sample, which directly
relates to the sample's density.

4. Refractive Index Measurement:

» Methodology: A refractometer, typically an Abbé refractometer, is used. A few drops of the
liquid sample are placed on the prism surface. Light of a specific wavelength (usually the
sodium D-line, 589 nm) is passed through the sample, and the angle of refraction is
measured at a controlled temperature (e.g., 20 °C). This angle is used to calculate the
refractive index, a dimensionless number that indicates how light propagates through the
material.

Relevant Workflow: Impurity Identification

Isopropyl methanesulfonate is not typically involved in specific biological signaling pathways.
However, its role as a potential genotoxic impurity (PGI) is of high importance in drug
development. The workflow below illustrates a typical process for identifying and controlling
such an impurity in an active pharmaceutical ingredient (API).
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Caption: Workflow for identification and control of Isopropyl Methanesulfonate as a PGI.
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Safety and Handling

Isopropyl methanesulfonate is a hazardous substance that requires careful handling.

e Hazards: It is harmful if swallowed, causes severe skin burns and eye damage, and is
suspected of causing genetic defects and cancer.[6][8][9]

o Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment
(PPE), including chemical splash goggles, protective gloves, and clothing.[8][10] Wash
thoroughly after handling.[5][10]

o Storage: Store in a cool, dry place in a tightly closed container. It is often recommended to
keep it refrigerated (below 4°C / 39°F).[5][10]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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